Cas no 131844-46-7 (rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans)

• Product Name: rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans
• CAS No: 131844-46-7
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD28145446
• CID: 4583845
• PubChem ID: 91654498
• Update Time: 2025-06-14

rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-Chlorophenyl)cyclopropanamine Hydrochloride
• rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans
• AKOS026744052
• (1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine;hydrochloride
• trans-2-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride
• TRANS-2-(3-CHLOROPHENYL)CYCLOPROPANAMINEHCL
• TRANS-2-(3-CHLOROPHENYL)CYCLOPROPANAMINE HCL
• CS-12612
• EN300-196989
• Z2298098009
• (1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride
• rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride
• 131844-46-7
• AC1027
• MFCD28145446

• MDL： MFCD28145446
• Inchi： 1S/C9H10ClN.ClH/c10-7-3-1-2-6(4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H/t8-,9+;/m0./s1
• InChI Key： QRDJNIKTHWYMIN-OULXEKPRSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H]1C[C@H]1N.Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans

Comprehensive Overview of rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 131844-46-7)

The compound rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 131844-46-7) is a chiral cyclopropane derivative with significant interest in pharmaceutical and chemical research. Its unique structural features, including the trans configuration and the presence of a 3-chlorophenyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for its synthesis methods, applications in drug development, and chiral separation techniques, reflecting its relevance in modern chemistry.

One of the key hotspots surrounding this compound is its potential role in central nervous system (CNS) drug discovery. The cyclopropylamine moiety is a common pharmacophore in neurotransmitters and enzyme inhibitors, making rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans a candidate for studying neurotransmitter modulation. Recent trends in AI-driven drug design have also highlighted the importance of such chiral building blocks, as they enable the creation of more targeted and efficacious therapeutics.

From a synthetic chemistry perspective, the trans configuration of this compound poses interesting challenges and opportunities. Chemists frequently explore stereoselective synthesis methods to obtain enantiomerically pure forms, which are critical for asymmetric catalysis and chiral drug development. The hydrochloride salt form enhances its stability and solubility, making it preferable for formulation studies. Questions like "How to optimize the yield of rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride?" or "What are its spectroscopic characterization techniques?" are commonly searched, underscoring its technical importance.

In the context of green chemistry, researchers are investigating sustainable approaches to synthesize this compound, such as catalytic cyclopropanation or biocatalytic routes. The demand for eco-friendly synthetic protocols aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Additionally, its X-ray crystallography data and HPLC purity analysis are frequently discussed topics, as they ensure quality control in industrial applications.

Another area of interest is the compound's potential in material science. The rigid cyclopropane ring and aromatic system may contribute to the development of advanced polymers or liquid crystals. As the scientific community increasingly focuses on multifunctional materials, rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans could play a role in innovations like self-healing coatings or conductive films.

To summarize, rac-(1R,2S)-2-(3-chlorophenyl)cyclopropan-1-amine hydrochloride, trans (CAS No. 131844-46-7) is a versatile compound with broad applications in pharmaceuticals, asymmetric synthesis, and material science. Its chirality, structural rigidity, and functional group diversity make it a subject of ongoing research and industrial relevance. By addressing common queries and aligning with trends like AI in chemistry and sustainability, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.